Cas no 2481-72-3 (1-Propen-1-amine, 3-(2,4-cyclopentadien-1-ylidene)-N,N-dimethyl-)

1-Propen-1-amine, 3-(2,4-cyclopentadien-1-ylidene)-N,N-dimethyl- structure
2481-72-3 structure
Product Name:1-Propen-1-amine, 3-(2,4-cyclopentadien-1-ylidene)-N,N-dimethyl-
CAS No:2481-72-3
MF:C10H13N
MW:147.216922521591
CID:1418427
Update Time:2024-08-15

1-Propen-1-amine, 3-(2,4-cyclopentadien-1-ylidene)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Propen-1-amine, 3-(2,4-cyclopentadien-1-ylidene)-N,N-dimethyl-
    • 6-(2'-(dimethylamino)vinyl)pentafulvene
    • Inchi: 1S/C10H13N/c1-11(2)9-5-8-10-6-3-4-7-10/h3-9H,1-2H3
    • InChI Key: MGTPRVHSQCUPLG-UHFFFAOYSA-N
    • SMILES: C(N(C)C)=C/C=C1/C=CC=C/1

Computed Properties

  • Exact Mass: 147.10489
  • Monoisotopic Mass: 147.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 3.2A^2

Experimental Properties

  • Density: 1.030±0.06 g/cm3(Predicted)
  • Melting Point: 70-71 °C
  • Boiling Point: 259.5±9.0 °C(Predicted)
  • PSA: 3.24
  • pka: 7.15±0.70(Predicted)
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